N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide
• InChI: InChI=1S/C11H10F3N3O2S2/c12-11(13,14)7-20-10-4-2-1-3-9(10)17-21(18,19)8-5-15-16-6-8/h1-6,17H,7H2,(H,15,16)
• InChI Key: RXLSMIZGLLTGFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=CNN=C2)SCC(F)(F)F
• Molecular Formula: C11H10F3N3O2S2
• Molecular Weight: 337.3 g/mol

Description

N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide, also known as TFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. TFP is a sulfonamide derivative that belongs to the pyrazole family of compounds. It is a white crystalline powder that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide is not fully understood. However, studies have suggested that N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide exerts its biological effects by inhibiting the activity of various enzymes, including cyclooxygenase-2 (COX-2), matrix metalloproteinases (MMPs), and carbonic anhydrases (CAs). N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide has also been shown to inhibit the proliferation and migration of cancer cells.
Biochemical and physiological effects:
N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide has been shown to possess various biochemical and physiological effects. In vitro studies have shown that N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide can inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide has also been shown to inhibit the activity of MMPs, which are enzymes that play a role in the degradation of extracellular matrix proteins. In addition, N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide has been shown to inhibit the activity of CAs, which are enzymes that play a role in the regulation of pH.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide in lab experiments is its high purity and stability. N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide in lab experiments is its potential toxicity. Studies have suggested that N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide can induce cytotoxicity in some cell lines, which could limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide. One potential direction is the development of new therapeutic agents based on N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide. Studies have suggested that N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide could be used as a potential therapeutic agent for the treatment of various diseases, including cancer and inflammatory diseases. Another potential direction is the development of new herbicides based on N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide. N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide has been shown to possess herbicidal properties, making it a potential candidate for the development of new herbicides. Finally, further studies are needed to fully understand the mechanism of action of N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide involves the reaction of 2-(2,2,2-trifluoroethylsulfanyl)aniline with 1H-pyrazole-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide as the final product, which can be purified by recrystallization.

Scientific Research Applications

N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide has been extensively studied for its potential applications in various scientific fields. In medicine, N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide has been shown to possess anti-inflammatory, anti-tumor, and anti-angiogenic properties. Studies have also suggested that N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide could be used as a potential therapeutic agent for the treatment of various diseases, including cancer, rheumatoid arthritis, and inflammatory bowel disease.
In agriculture, N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide has been shown to possess herbicidal properties, making it a potential candidate for the development of new herbicides. N-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1H-pyrazole-4-sulfonamide has also been studied for its potential applications in material science, where it has been shown to possess electrochromic and photochromic properties.